Cas no 5576-75-0 (1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-)

1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)- structure
5576-75-0 structure
Product Name:1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-
CAS No:5576-75-0
MF:C9H7F3N4
MW:228.173891305923
CID:384067
PubChem ID:307894
Update Time:2025-04-19

1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-
    • 1-benzyl-5-(trifluoromethyl)tetrazole
    • 1-Benzyl-5-trifluormethyl-tetrazol
    • 1-benzyl-5-trifluoromethyl-1H-tetrazole
    • AC1L7BQS
    • NSC206214
    • SureCN4405417
    • AKOS025211864
    • 1-benzyl-5-trifluoromethyltetrazole
    • 1-benzyl-5-(trifluoromethyl)-1H-tetrazole
    • DTXSID70308646
    • 5576-75-0
    • NSC-206214
    • FCELDUVDKUKHRA-UHFFFAOYSA-N
    • SCHEMBL4405417
    • Inchi: 1S/C9H7F3N4/c10-9(11,12)8-13-14-15-16(8)6-7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: FCELDUVDKUKHRA-UHFFFAOYSA-N
    • SMILES: FC(C1=NN=NN1CC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 228.06241
  • Monoisotopic Mass: 228.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 323.9°Cat760mmHg
  • Flash Point: 149.7°C
  • Refractive Index: 1.568
  • PSA: 43.6
  • LogP: 1.74020
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